Cas no 1805450-87-6 (Methyl 3-(difluoromethyl)-2-fluoro-6-(trifluoromethyl)pyridine-4-carboxylate)

• Product Name: Methyl 3-(difluoromethyl)-2-fluoro-6-(trifluoromethyl)pyridine-4-carboxylate
• CAS No: 1805450-87-6
• MF: C₉H₅F₆NO₂
• MW: 273.131923437119
• CID: 4885972
• Update Time: 2025-11-01

Methyl 3-(difluoromethyl)-2-fluoro-6-(trifluoromethyl)pyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(difluoromethyl)-2-fluoro-6-(trifluoromethyl)pyridine-4-carboxylate

• Inchi： 1S/C9H5F6NO2/c1-18-8(17)3-2-4(9(13,14)15)16-7(12)5(3)6(10)11/h2,6H,1H3
• InChI Key： ALVHZSQEZBGTDN-UHFFFAOYSA-N
• SMILES： FC1=C(C(F)F)C(C(=O)OC)=CC(C(F)(F)F)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 308
• XLogP3: 2.7
• Topological Polar Surface Area: 39.2

Additional information on Methyl 3-(difluoromethyl)-2-fluoro-6-(trifluoromethyl)pyridine-4-carboxylate

Methyl 3-(difluoromethyl)-2-fluoro-6-(trifluoromethyl)pyridine-4-carboxylate (CAS No. 1805450-87-6): An Overview

Methyl 3-(difluoromethyl)-2-fluoro-6-(trifluoromethyl)pyridine-4-carboxylate (CAS No. 1805450-87-6) is a highly specialized compound with a unique molecular structure that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of pyridine, a six-membered heterocyclic aromatic compound with a nitrogen atom. The presence of multiple fluorine atoms and a methyl ester group imparts distinct chemical and biological properties, making it a valuable candidate for various applications.

The molecular formula of Methyl 3-(difluoromethyl)-2-fluoro-6-(trifluoromethyl)pyridine-4-carboxylate is C₁₁H₆F₅N₂O₂, and its molecular weight is approximately 293.17 g/mol. The compound's structure includes a pyridine ring substituted with difluoromethyl, fluoro, and trifluoromethyl groups at specific positions, along with a methyl ester group at the carboxyl position. This intricate arrangement of functional groups contributes to its unique reactivity and stability.

In recent years, the study of fluorinated compounds has gained considerable momentum due to their potential applications in drug discovery and development. Fluorine atoms are known to enhance the metabolic stability, lipophilicity, and binding affinity of molecules, which are crucial factors in the design of effective pharmaceuticals. Methyl 3-(difluoromethyl)-2-fluoro-6-(trifluoromethyl)pyridine-4-carboxylate exemplifies this trend, as its fluorinated moieties significantly influence its pharmacological profile.

Research into the biological activity of Methyl 3-(difluoromethyl)-2-fluoro-6-(trifluoromethyl)pyridine-4-carboxylate has revealed its potential as a lead compound for the development of novel therapeutics. Studies have shown that this compound exhibits potent activity against various targets, including enzymes and receptors involved in disease pathways. For instance, it has been investigated for its ability to modulate specific protein kinases, which are key players in cellular signaling and regulation.

The synthetic route to Methyl 3-(difluoromethyl)-2-fluoro-6-(trifluoromethyl)pyridine-4-carboxylate involves several steps that highlight the complexity of its synthesis. Typically, the process begins with the formation of a pyridine ring through a suitable precursor, followed by sequential substitution reactions to introduce the difluoromethyl, fluoro, and trifluoromethyl groups. The final step involves esterification to form the methyl ester group. Each step requires careful control of reaction conditions to ensure high yields and purity.

In addition to its potential as a drug candidate, Methyl 3-(difluoromethyl)-2-fluoro-6-(trifluoromethyl)pyridine-4-carboxylate has also been explored for its utility as an intermediate in the synthesis of other valuable compounds. Its versatile reactivity and stability make it an attractive starting material for various chemical transformations. For example, it can serve as a building block for the synthesis of more complex molecules with enhanced biological activity or improved pharmacokinetic properties.

The safety profile of Methyl 3-(difluoromethyl)-2-fluoro-6-(trifluoromethyl)pyridine-4-carboxylate is an important consideration in its development and application. Extensive toxicological studies have been conducted to evaluate its potential risks and benefits. These studies have generally shown that the compound is well-tolerated at therapeutic doses and exhibits minimal toxicity in preclinical models. However, ongoing research is necessary to fully understand its long-term effects and any potential side effects.

In conclusion, Methyl 3-(difluoromethyl)-2-fluoro-6-(trifluoromethy l)pyridine-4-carboxylate (CAS No. 1805450-87-6) represents a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique molecular structure and favorable properties make it an attractive candidate for further investigation and development as a therapeutic agent or chemical intermediate. As research in this area continues to advance, it is likely that new applications and insights will emerge, further highlighting the importance of this compound in the scientific community.